Cas no 849547-86-0 (tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate)

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate structure

849547-86-0 structure

Product Name:tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate

CAS No:849547-86-0

MF:C₁₃H₂₄N₂O₄

MW:272.340663909912

MDL:MFCD09701327

CID:1023589

PubChem ID:16114865

Update Time:2025-09-22

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
- 3-ETHOXYCARBONYLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate
- Ethyl 4-[(1,1-dimethylethoxy)carbonyl]-2-piperazineacetate (ACI)
- AKOS016005386
- 849547-86-0
- SY260651
- tert-butyl (3S)-3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
- DB-110242
- AS-47841
- tert-Butyl3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
- Tert-butyl (3R)-3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
- VWQBZJHXQZMMGP-UHFFFAOYSA-N
- Ethyl 2-(4-Boc-2-piperazinyl)acetate
- t-Butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate
- CS-0096156
- SB39012
- ZIB54786
- SCHEMBL21315839
- MFCD09701327
- F16344
- DTXSID20583022
- MDL： MFCD09701327
- Inchi： 1S/C13H24N2O4/c1-5-18-11(16)8-10-9-15(7-6-14-10)12(17)19-13(2,3)4/h10,14H,5-9H2,1-4H3
- InChI Key： VWQBZJHXQZMMGP-UHFFFAOYSA-N
- SMILES： O=C(N1CC(CC(OCC)=O)NCC1)OC(C)(C)C

Computed Properties

Exact Mass: 272.17360725g/mol
Monoisotopic Mass: 272.17360725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 67.9Å²

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139002192-1g	tert-Butyl 3-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate	849547-86-0	95%	1g	$199.92	2023-08-31
TRC	B789865-10mg	Tert-Butyl 3-(2-Ethoxy-2-Oxoethyl)Piperazine-1-Carboxylate	849547-86-0		10mg	$ 50.00	2022-06-06
TRC	B789865-50mg	Tert-Butyl 3-(2-Ethoxy-2-Oxoethyl)Piperazine-1-Carboxylate	849547-86-0		50mg	$ 115.00	2022-06-06
TRC	B789865-100mg	Tert-Butyl 3-(2-Ethoxy-2-Oxoethyl)Piperazine-1-Carboxylate	849547-86-0		100mg	$ 160.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-1g	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-5g	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	5g	10108.67CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-500mg	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	500mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-250mg	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	250mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-100mg	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	100mg	1060.05CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0385-50mg	3-Ethoxycarbonylmethyl-piperazine-1-carboxylic acid tert-butyl ester	849547-86-0	97%	50mg	932.85CNY	2021-05-08

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)piperazine-1-carboxylate Production Method

Production Method 1

58632-95-4

162510-50-1

849547-86-0

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Methanol ; 24 h, 50 psi
1.2 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; 2 h, rt

Reference

Design, synthesis, and activity of 2-imidazol-1-ylpyrimidine derived inducible nitric oxide synthase dimerization inhibitors

Davey, David D.; Adler, Marc; Arnaiz, Damian; Eagen, Keith; Erickson, Shawn; et al, Journal of Medicinal Chemistry, 2007, 50(6), 1146-1157

Production Method 2

58632-95-4

162510-50-1

849547-86-0

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Methanol
1.2 Reagents: Potassium carbonate

Reference

Identification of MK-5710 ((8aS)-8a-methyl-1,3-dioxo-2-[(1S,2R)-2-phenylcyclopropyl]-N-(1-phenyl-1H-pyrazol-5-yl)hexahydroimid azo[1,5-a]pyrazine-7(1H)-carboxamide), a potent smoothened antagonist for use in Hedgehog pathway dependent malignancies, Part 1

Malancona, Savina; Altamura, Sergio; Filocamo, Gessica; Kinzel, Olaf; Hernando, Jose Ignacio Martin; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(15), 4422-4428